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Compound of Interest

Compound Name: 2-(Methylthio)ethylamine

Cat. No.: B103984

An In-depth Technical Safety Guide for 2-(Methylthio)ethylamine

This guide provides comprehensive safety information for 2-(Methylthio)ethylamine (CAS No.
18542-42-2), intended for researchers, scientists, and professionals in drug development. It
covers physical and chemical properties, hazard classifications, handling procedures, and
emergency protocols, presenting data in a structured and accessible format.

Chemical Identification and Properties

2-(Methylthio)ethylamine, also known as S-Methylcysteamine, is an organosulfur compound
with the formula CHsSCH2CH2NH:.[1] It is a colorless to yellow liquid with a characteristic
stench.[1][2]

Physical and Chemical Properties

The physical and chemical properties of 2-(Methylthio)ethylamine are summarized in the
table below. This data is critical for designing safe experimental and storage conditions.
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(Methylsulfanyl)ethanamine

Property Value Source(s)

Molecular Formula C3HoNS [2][3]

Molecular Weight 91.18 g/mol [2][4]

Appearance Clear, colorless to yellow liquid  [2][5]

Odor Stench [2]

Boiling Point 146-149 °C at 760 mmHg [2][6]

Density 0.98 g/mL at 20 °C [41[6]

Flash Point 36 °C (96.8 °F) - closed cup [71[8]

Refractive Index n20/D 1.495 [4]16]

Solubility Soluble in water [6]119]

Chemical Structure and ldentifiers

Identifier Value Source(s)

CAS Number 18542-42-2 [21[3]

EC Number 242-412-5 [4][10]

InChi Key CYWGSFFHHMQKET- (3041
UHFFFAOYSA-N

SMILES CSCCN [4]
2-Aminoethyl methyl sulfide, S-

Synonyms Methylcysteamine, 2- [31181[11]

Hazard Identification and GHS Classification

2-(Methylthio)ethylamine is classified as a hazardous chemical under the Globally

Harmonized System (GHS).[2] The primary hazards are its flammability and corrosivity.

GHS Hazard Summary
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The following table outlines the GHS classification for this substance.

Hazard Class Category Hazard Statement Signal Word
o H226: Flammable
Flammable Liquids 3 o Danger
liquid and vapor.
. H314: Causes severe
Skin ]
_ o 1B skin burns and eye Danger
Corrosion/Irritation
damage.
) H314: Causes severe
Serious Eye ]
o 1 skin burns and eye Danger
Damage/Irritation
damage.
Specific target organ _
o _ May cause respiratory
toxicity (single 3 Danger

exposure)

irritation.

Sources:[1][2][8][10][12]

GHS Hazard Visualization

The following diagram illustrates the relationship between the chemical and its GHS hazard

classifications.
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Caption: GHS hazard classification for 2-(Methylthio)ethylamine.

Experimental Safety Protocols

The hazard classifications are determined by standardized experimental protocols. Below are
brief overviews of the methodologies for the key hazards associated with this chemical.

Flash Point Determination (Flammability)

The flash point of 36 °C indicates that 2-(Methylthio)ethylamine is a flammable liquid.[7] This
value is typically determined using a closed-cup method, such as the Pensky-Martens or Tag
Closed-Cup test.

o Objective: To determine the lowest temperature at which the vapors of the liquid will ignite
when an ignition source is introduced.
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e General Protocol:
o A sample of the chemical is placed in a sealed cup (the "closed-cup") and slowly heated.

o The lid of the cup has a port that is periodically opened to introduce a small flame or
spark.

o The temperature at which a "flash" is observed inside the cup is recorded as the flash
point.

o The closed-cup method prevents vapor loss and generally yields lower, more conservative
flash points than open-cup methods.

Skin Corrosion/lirritation Assessment

The classification as "Skin Corrosion - Category 1B" indicates that the chemical causes
irreversible skin damage.[2] This is determined through in vitro or in vivo testing according to
OECD guidelines.

o Objective: To assess the potential of a substance to cause skin corrosion or irritation.
e General Protocol (in vitro - Reconstructed Human Epidermis Test):

o Athree-dimensional human epidermis model is used, which mimics the biochemical and
physiological properties of the upper layers of human skin.

o The test chemical is applied topically to the surface of the skin tissue model.
o After a defined exposure period, the chemical is removed, and the tissue is rinsed.
o Cell viability is measured, typically using a colorimetric assay (e.g., MTT assay).

o The degree of cell death is correlated with the potential for skin corrosion. A significant
reduction in viability leads to a classification of corrosive. Category 1B implies corrosive
damage occurs after an exposure of up to 1 hour.

Handling and Storage
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Safe handling and storage are paramount to preventing exposure and accidents.

Engineering Controls and Personal Protective
Equipment (PPE)
o Engineering Controls: Use this chemical only in a chemical fume hood.[7] Ensure that

eyewash stations and safety showers are in close proximity to the workstation.[2][7] Use
explosion-proof electrical, ventilating, and lighting equipment.[2][12]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields and a face shield.[2][13]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber) and
protective clothing to prevent skin exposure.[7][13]

o Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded,
use a NIOSH/MSHA-approved respirator with an appropriate cartridge (e.g., type ABEK
for organic vapors).[7]

PPE Selection Workflow

The following diagram provides a logical workflow for selecting the appropriate PPE.
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Start:
Risk Assessment for
2-(Methylthio)ethylamine Task

Is task performed
in a certified
chemical fume hood?

Proceed with standard lab PPE:
- Safety Glasses
- Lab Coat
- Gloves

Respiratory Protection Required.
Use NIOSH-approved respirator
with organic vapor cartridge.

. Wear Chemical Goggles
(Wear Chemical Goggles.) ( AND a Face Shield. j

Is there potential for
large area skin contact
(e.g., large volume transfer)?

Wear a chemical-resistant
apron or suit.

Proceed with caution

Click to download full resolution via product page

Caption: Decision workflow for selecting Personal Protective Equipment (PPE).

Safe Handling and Storage Conditions

Handling: Do not breathe vapor or mist.[7] Avoid contact with eyes, skin, and clothing.[7]
Keep away from open flames, hot surfaces, and sources of ignition.[2][13] Use only non-
sparking tools and take precautionary measures against static discharge.[2] The substance
IS air-sensitive.[2][7]

Storage: Store in a cool, dry, well-ventilated place.[7][13] Keep the container tightly closed
and store under an inert atmosphere.[2][7] Store in a flammables-area.[7] Incompatible
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materials include acids, bases, and oxidizing agents.[2]

Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

First-Aid Measures

 Inhalation: Remove the victim to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[7][13]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[2][7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[7][13]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide
(CO2).[2][7]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[2] Containers may explode when
heated.[2] Hazardous decomposition products include nitrogen oxides, carbon oxides, and
sulfur oxides.[2]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH approved, and full protective gear.[2][7]

Accidental Release Measures (Spill Response)

Ensure adequate ventilation and remove all sources of ignition.[2] Use personal protective
equipment as required.[2]
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The logical workflow for responding to a spill is outlined below.

Spill of
2-(Methylthio)ethylamine
Detected

1. Evacuate non-essential personnel
and ensure area is well-ventilated.

:

2. Remove ALL sources of ignition
(flames, sparks, hot surfaces).

.

3. Don appropriate PPE
(respirator, face shield, gloves,
chemical-resistant suit).

4. Contain the spill.
Prevent entry into drains and waterways.

:

5. Absorb spill with inert material
(e.g., vermiculite, sand, or earth).

6. Collect absorbed material using
spark-proof tools.

7. Place material in a suitable,
closed container for disposal.
8. Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for accidental spill response.

Transportation Information

Proper shipping and transportation are regulated to prevent incidents.
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Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

AMINES,
LIQUID,
CORROSIVE,
UN2734 FLAMMABLE, 8 (Corrosive) Il
N.O.S. ([2-
(Methylthio)ethyl]

amine)

DOT/TDG/IATA/I
MDG

Subsidiary
3 (Flammable)
Hazard Class

Source:[2]

Toxicological and Ecological Information

» Toxicological Data: No quantitative LD50 or LC50 data is readily available in the searched
documents.[7] The primary toxicological concerns are severe burns and respiratory tract
irritation upon exposure.[2][7] No components are listed as probable or confirmed
carcinogens by IARC.[13]

o Ecological Information: No specific ecological data is available.[7] It is advised to prevent the
substance from entering drains or the environment.[12][13]

Regulatory Information

e TSCA: This chemical is not listed on the TSCA inventory and is intended for research and
development use only.[7]

e SARA 313: This chemical is not reportable under Section 313.[7]
o OSHA: Not considered highly hazardous by OSHA.[7]

» State Lists: Not present on state lists from CA, PA, MN, MA, FL, or NJ.[7]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/06560.pdf
https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/06560.pdf
https://www.chemicalbook.com/msds/2-methylthio-ethylamine.pdf
https://pim-resources.coleparmer.com/sds/06560.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22941~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:37:47~~2-(Methylthio
https://www.chemicalbook.com/msds/2-methylthio-ethylamine.pdf
https://pim-resources.coleparmer.com/sds/06560.pdf
https://pim-resources.coleparmer.com/sds/06560.pdf
https://pim-resources.coleparmer.com/sds/06560.pdf
https://pim-resources.coleparmer.com/sds/06560.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

o 8. 2-(Methylthio)ethylamine 97 18542-42-2 [sigmaaldrich.com]

e 9. chemwhat.com [chemwhat.com]

e 10. 2-(METHYLTHIO)ETHYLAMINE - Safety Data Sheet [chemicalbook.com]
e 11. pharmaffiliates.com [pharmaffiliates.com]

e 12. assets.thermofisher.com [assets.thermofisher.com]

e 13. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [2-(Methylthio)ethylamine safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103984#2-methylthio-ethylamine-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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